Cas no 898749-89-8 (1-(2,6-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]propan-1-one)
![1-(2,6-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]propan-1-one structure](https://ossimg.kuujia.com/scimg/899000/898749-89-8x500.png)
898749-89-8 structure
Product Name:1-(2,6-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]propan-1-one
CAS No:898749-89-8
MF:C16H11Cl2F3O
MW:347.159153223038
MDL:MFCD08064154
CID:1945613
PubChem ID:24726538
Update Time:2025-04-21
1-(2,6-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,6-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]propan-1-one
- 2',6'-dichloro-3-(3-trifluoromethylphenyl)propiophenone
- CTK5G3655
- AG-H-63405
- 2',6'-Dichloro-3-(3-trifluoromethylphenyl)-propiophenone
- MFCD08064154
- AKOS016022190
- 1-(2,6-Dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]-1-propanone
- 898749-89-8
- DTXSID30644931
-
- MDL： MFCD08064154
- Inchi： 1S/C16H11Cl2F3O/c17-12-5-2-6-13(18)15(12)14(22)8-7-10-3-1-4-11(9-10)16(19,20)21/h1-6,9H,7-8H2
- InChI Key： VMMVSCMQTOVCHG-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C(CCC1C=CC=C(C(F)(F)F)C=1)=O)Cl
Computed Properties
- Exact Mass: 346.01400
- Monoisotopic Mass: 346.0139048Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 5.82770
1-(2,6-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]propan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(2,6-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206680-2g |
2',6'-dichloro-3-(3-trifluoromethylphenyl)propiophenone |
898749-89-8 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206680-5g |
2',6'-dichloro-3-(3-trifluoromethylphenyl)propiophenone |
898749-89-8 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| Fluorochem | 206680-1g |
2',6'-dichloro-3-(3-trifluoromethylphenyl)propiophenone |
898749-89-8 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| abcr | AB366704-1 g |
2',6'-Dichloro-3-(3-trifluoromethylphenyl)propiophenone; 97% |
898749-89-8 | 1g |
€846.80 | 2022-08-31 | ||
| A2B Chem LLC | AH91556-1g |
2',6'-Dichloro-3-(3-trifluoromethylphenyl)propiophenone |
898749-89-8 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91556-2g |
2',6'-Dichloro-3-(3-trifluoromethylphenyl)propiophenone |
898749-89-8 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91556-5g |
2',6'-Dichloro-3-(3-trifluoromethylphenyl)propiophenone |
898749-89-8 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659021-1g |
1-(2,6-Dichlorophenyl)-3-(3-(trifluoromethyl)phenyl)propan-1-one |
898749-89-8 | 98% | 1g |
￥6182.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659021-2g |
1-(2,6-Dichlorophenyl)-3-(3-(trifluoromethyl)phenyl)propan-1-one |
898749-89-8 | 98% | 2g |
￥11583.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659021-5g |
1-(2,6-Dichlorophenyl)-3-(3-(trifluoromethyl)phenyl)propan-1-one |
898749-89-8 | 98% | 5g |
￥27018.00 | 2024-04-26 |
1-(2,6-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]propan-1-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:898749-89-8)1-(2,6-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]propan-1-one
Order Number:A1197501
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:33
Price ($):393.0
Email:sales@amadischem.com
1-(2,6-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]propan-1-one Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:898749-89-8)1-(2,6-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]propan-1-one
Purity:99%
Quantity:1g
Price ($):393.0